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Introduction to Cerium(III) Carbonate
Cerium(III) carbonate, also known as cerous carbonate, is an inorganic salt with the chemical

formula Ce₂(CO₃)₃.[1] It is a key member of the rare earth carbonate family and serves as a

critical precursor in the synthesis of various advanced cerium compounds, most notably

cerium(IV) oxide (CeO₂), a material with extensive applications in catalysis, ceramics, and

nanotechnology.[2] This guide provides a comprehensive overview of cerous carbonate for

researchers, scientists, and drug development professionals, delving into its fundamental

chemical and physical properties, synthesis methodologies, and diverse applications, including

its emerging role in the biomedical field.

Chemical Identity and Physicochemical Properties
Cerous carbonate is typically a white or slightly beige, odorless powder.[2][3] It is practically

insoluble in water but readily dissolves in dilute mineral acids, a reaction that produces carbon

dioxide gas.[2][4][5] The compound is most commonly available in its hydrated form, denoted

as Ce₂(CO₃)₃·xH₂O, where the number of water molecules can vary.[6][7]
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Table 1: Core Chemical and Physical Properties of Cerous Carbonate

Property Value Source(s)

Chemical Formula Ce₂(CO₃)₃ (anhydrous) [1][2]

Ce₂(CO₃)₃·xH₂O (hydrated) [6][7]

Molecular Weight
460.26 g/mol (anhydrous

basis)
[1][2][7][8]

IUPAC Name Cerium(III) carbonate [1]

Synonyms
Cerous carbonate, Dicerium

tricarbonate
[1][8]

Appearance
White or slightly beige

solid/powder
[2][3]

Solubility in Water Insoluble / Negligible [1][6][9]

Melting Point
Decomposes at ~500 °C (932

°F)
[1]

CAS Number 537-01-9 (anhydrous) [1][8]

54451-25-1 (hydrated) [7][9][10]

Synthesis Methodologies for Cerous Carbonate
The synthesis of cerous carbonate is pivotal for controlling the physicochemical properties of

the final product, which in turn dictates its performance in various applications. Methods range

from traditional aqueous precipitation to more advanced non-aqueous techniques that offer

greater control over particle morphology and size.

Conventional Aqueous Precipitation
The most common industrial method involves the precipitation of a soluble cerium(III) salt, such

as cerium(III) chloride or nitrate, with an alkali metal carbonate (e.g., sodium carbonate) in an

aqueous solution. While straightforward, this method can lead to less control over particle size

and morphology.
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Homogeneous Precipitation in a Non-Aqueous Medium
A more refined approach is homogeneous precipitation, which allows for the slow generation of

carbonate ions, leading to controlled particle growth.[2] This technique can yield well-defined

nanostructures, which is highly desirable for catalytic and biomedical applications.[2] One such

method utilizes the decomposition of 1,1'-carbonyldiimidazole (CDI) in a non-aqueous solvent

like acetone to provide a controlled release of CO₂, which then forms carbonate ions for

precipitation.[2]

Experimental Protocol: Homogeneous Precipitation of
Cerous Carbonate Nanoplates
This protocol describes a laboratory-scale synthesis adapted from modern methodologies for

producing cerous carbonate with controlled morphology.[2]

Materials:

Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

1,1'-Carbonyldiimidazole (CDI)

Acetone (anhydrous)

Deionized water

Ethanol

Procedure:

Solution Preparation: Prepare a solution of cerium(III) nitrate hexahydrate in acetone. In a

separate flask, prepare a solution of 1,1'-carbonyldiimidazole (CDI) in acetone.

Precipitation: Slowly add the CDI solution to the cerium nitrate solution under vigorous

stirring at room temperature. The CDI will hydrolyze with residual water to slowly release

CO₂, leading to the gradual precipitation of cerous carbonate.

Aging: Allow the resulting suspension to stir for several hours to ensure complete reaction

and particle growth.
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Isolation: Centrifuge the suspension to collect the white precipitate.

Washing: Wash the precipitate sequentially with deionized water and ethanol to remove

unreacted precursors and byproducts. Repeat the washing steps three times.

Drying: Dry the final product in a vacuum oven at 60°C overnight.

This self-validating protocol ensures high purity by using volatile solvents and byproducts that

are easily removed during the washing and drying stages. The slow, controlled precipitation

minimizes the inclusion of impurities within the crystal lattice.
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Workflow for the synthesis of cerous carbonate via homogeneous precipitation.
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Key Reactions: Thermal Decomposition
One of the most significant reactions of cerous carbonate is its thermal decomposition

(calcination) to produce cerium(IV) oxide (CeO₂).[4] This transformation is fundamental to many

of its applications, as CeO₂ is often the desired active material. The decomposition process

typically occurs at temperatures between 500-650°C.[2] It is not a simple one-step process but

proceeds through the formation of intermediate cerium oxycarbonate species before yielding

the final oxide.[11] The Ce³⁺ is oxidized to the more stable Ce⁴⁺ state during this process.[11]

The general reaction pathway can be summarized as: Ce₂(CO₃)₃ → Intermediate

Oxycarbonates → Ce₂O₃ → CeO₂[11]

This controlled decomposition is crucial for producing CeO₂ nanomaterials with high surface

area and specific structural features, which are retained from the carbonate precursor.[2]

Ce₂(CO₃)₃
(Cerous Carbonate)

Ce-Oxycarbonate
Intermediates

 Heat (Δ) 
 -CO₂ Ce₂O₃

(Cerium(III) Oxide)

 Heat (Δ) 
 -CO₂ CeO₂

(Cerium(IV) Oxide)
 +O₂ (Oxidation) 

Click to download full resolution via product page

Simplified pathway of thermal decomposition of cerous carbonate to cerium oxide.

Applications in Research and Industry
The utility of cerous carbonate is broad, stemming from its role as a precursor to ceria (CeO₂)

and other cerium compounds.

Table 2: Major Applications of Cerous Carbonate
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Application Area Description
Rationale /
Mechanism

Source(s)

Catalysis

A primary precursor

for three-way catalytic

converters in

automotive exhaust

systems.

Decomposes to high-

surface-area CeO₂,

which acts as an

oxygen storage

component, promoting

the conversion of CO,

NOx, and

hydrocarbons into less

harmful gases.

[9][10][12]

Glass & Ceramics

Used as a polishing

agent for precision

optics and as an

additive in specialty

glasses.

CeO₂, derived from

the carbonate, is a

highly efficient

polishing agent. As an

additive, it can

decolorize glass or act

as a UV absorber.

[4][12]

Materials Science

Precursor for

synthesizing

luminescent materials

and phosphors.

The unique optical

properties of cerium

compounds are

leveraged in lighting

and display

technologies.

[10]

Chemical Synthesis

Serves as a starting

material for the

production of other

cerium compounds

like cerium chloride.

It is a convenient and

water-insoluble cerium

source that can be

easily converted to

other salts.

[4][9]

Emerging Biomedical and Drug Development
Applications
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While cerous carbonate itself is not typically used directly in therapies, its derivative, cerium

oxide nanoparticles (nanoceria), has garnered significant interest in the biomedical field.[13]

Nanoceria exhibits unique redox properties, allowing it to act as a regenerative antioxidant.[13]

Antioxidant Therapy: The ability of cerium to cycle between Ce³⁺ and Ce⁴⁺ states allows

nanoceria to scavenge reactive oxygen species (ROS), which are implicated in numerous

diseases, including cancer and neurodegenerative disorders like Alzheimer's disease.[13]

Drug Delivery: The high surface area of nanoceria makes it a potential candidate for drug

delivery platforms.

Antimicrobial Agents: Cerium compounds are being explored as potential adjuvants to

enhance the efficacy of existing antibiotics against resistant bacterial strains.[13]

The synthesis of these medically relevant nanoparticles often begins with high-purity cerous

carbonate as the precursor, where the controlled thermal decomposition is key to achieving the

desired particle size and surface chemistry.

Conclusion
Cerous carbonate is a compound of significant scientific and industrial importance. Its well-

defined chemical formula (Ce₂(CO₃)₃) and molecular weight (460.26 g/mol ) are foundational to

its use in quantitative chemical synthesis. Beyond its traditional roles in catalysis and materials

science, its function as a high-purity precursor for nanoceria is opening new frontiers in

biomedical research and drug development. A thorough understanding of its synthesis and

thermal decomposition behavior is paramount for harnessing its full potential in these advanced

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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